1-(4-fluorobenzoyl)-N-(3-methylbutyl)-3-piperidinecarboxamide

• IUPAC Name: 1-(4-fluorobenzoyl)-N-(3-methylbutyl)piperidine-3-carboxamide
• InChI: InChI=1S/C18H25FN2O2/c1-13(2)9-10-20-17(22)15-4-3-11-21(12-15)18(23)14-5-7-16(19)8-6-14/h5-8,13,15H,3-4,9-12H2,1-2H3,(H,20,22)
• InChI Key: HDFMWJAZTOQYBC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C1CCCN(C1)C(=O)C2=CC=C(C=C2)F
• Molecular Formula: C18H25FN2O2
• Molecular Weight: 320.4 g/mol

Description

1-(4-fluorobenzoyl)-N-(3-methylbutyl)-3-piperidinecarboxamide is a synthetic compound commonly known as 4F-ADB. It is classified as a synthetic cannabinoid and is used for scientific research purposes. This compound is a potent agonist of the cannabinoid receptors and has been found to have various biochemical and physiological effects.

Mechanism of Action

1-(4-fluorobenzoyl)-N-(3-methylbutyl)-3-piperidinecarboxamide is a potent agonist of the cannabinoid receptors. It binds to the CB1 and CB2 receptors and activates them, leading to various physiological and biochemical effects. The exact mechanism of action of this compound is not fully understood, but it is believed to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate.
Biochemical and Physiological Effects:
1-(4-fluorobenzoyl)-N-(3-methylbutyl)-3-piperidinecarboxamide has various biochemical and physiological effects. It has been found to induce hypothermia, decrease locomotor activity, and impair memory and learning in animal studies. This compound has also been found to have analgesic and anti-inflammatory effects. Additionally, it has been shown to have neuroprotective effects and may have potential therapeutic uses in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-fluorobenzoyl)-N-(3-methylbutyl)-3-piperidinecarboxamide in lab experiments are its potency and selectivity for the cannabinoid receptors. This compound is also relatively stable and can be easily synthesized and characterized. However, the limitations of using this compound in lab experiments are its potential toxicity and the lack of information on its long-term effects.

Future Directions

There are several future directions for the study of 1-(4-fluorobenzoyl)-N-(3-methylbutyl)-3-piperidinecarboxamide. One direction is to investigate its potential therapeutic uses in the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to study its effects on other physiological systems, such as the immune system and the cardiovascular system. Additionally, further research is needed to understand the long-term effects of this compound and its potential toxicity.
Conclusion:
In conclusion, 1-(4-fluorobenzoyl)-N-(3-methylbutyl)-3-piperidinecarboxamide is a synthetic compound commonly used in scientific research to study the effects of synthetic cannabinoids on the cannabinoid receptors. It has various biochemical and physiological effects and has potential therapeutic uses in the treatment of various neurological disorders. However, further research is needed to understand its long-term effects and potential toxicity.

Scientific Research Applications

1-(4-fluorobenzoyl)-N-(3-methylbutyl)-3-piperidinecarboxamide is used in scientific research to study the effects of synthetic cannabinoids on the cannabinoid receptors. It is commonly used as a reference compound for the development of new synthetic cannabinoids. This compound is also used to study the effects of synthetic cannabinoids on the central nervous system and to investigate the potential therapeutic uses of synthetic cannabinoids.